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Compound of Interest

Compound Name: (2)-8-Dodecenyl acetate

Cat. No.: B7823540

(Z2)-8-Dodecenyl acetate is a significant semiochemical, primarily recognized as a key
component of the sex pheromone of numerous lepidopteran species, most notably the Oriental
fruit moth (Grapholita molesta).[1][2][3] Its discovery and identification have been pivotal in the
development of effective and environmentally benign pest management strategies, such as
mating disruption and population monitoring.[3][4] This technical guide provides an in-depth
overview of the discovery, identification, synthesis, and biological activity of (Z)-8-Dodecenyl
acetate, tailored for researchers, scientists, and drug development professionals.

Data Presentation
Spectroscopic and Chromatographic Data

The unequivocal identification of (Z)-8-Dodecenyl acetate relies on a combination of
spectroscopic and chromatographic techniques. The following table summarizes the key
analytical data.
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Parameter Value Reference
Molecular Formula C14H2602 [5]
Molecular Weight 226.35 g/mol [5]1[6]

CAS Number 28079-04-1 [31[5]

0.90 (t, 3H), 1.35 (m, 12H),
1H-NMR (CDCls, &) 2.00 (s, 3H), 2.00 (m, 4H), 4.06  [7]
(t, 2H), 5.33 (t, 2H)

13.8, 21.0, 22.9, 26.0, 27.2,
13C-NMR (CDCls, 3) 28.7,29.2,29.7, 64.6, 129.7, [7]
129.9, 171.1

M+ at 226; characteristic
Mass Spectrum (m/z) fragments at 166 (M-60, loss of  [1]
acetic acid), 82, 67, 55, 43

IR (film, cm™?) 1740 (C=0), 1235 (C-0O) [7]

Kovats Retention Index (non-
~1593 [5]
polar column)

Biological Activity Data

The biological activity of (Z)-8-Dodecenyl acetate is most pronounced in the context of a
specific blend of compounds. The following table summarizes data from field trapping
experiments with the Oriental fruit moth, Grapholita molesta.
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(2)-8- (E)-8-
Other Mean Trap

Dodecenyl Dodecenyl Reference
Components Catch

acetate (%) acetate (%)

100 0 - Low [4]
(2)-8-dodecen-1- )

~93-95 ~5-7 High [2][4]
ol, dodecanol

~90 ~10 - Moderate to High  [4]

~70 ~30 - Low (4]

Experimental Protocols
Synthesis of (Z)-8-Dodecenyl Acetate

A common synthetic route involves the stereoselective reduction of an alkyne precursor.[1]
Protocol:

o Alkylation: A suitable protected w-halo-alkyne is coupled with a Grignard or organolithium
reagent to form the Ci2 carbon skeleton. For example, the reaction of the Grignard reagent
of 1-tert-butoxy-6-bromo-hexane with methoxyallene, followed by further steps, can yield 1-
tert-butoxy-dodec-8-yne.[1]

» Deprotection and Acetylation: The protecting group (e.g., tert-butoxy) is removed, and the
resulting alcohol is acetylated using acetyl chloride or acetic anhydride in the presence of a
base like pyridine to yield 8-dodecynyl acetate.[1][7]

» Stereoselective Reduction: The triple bond of 8-dodecynyl acetate is reduced to a cis double
bond. This is typically achieved through catalytic hydrogenation using a poisoned catalyst,
such as Lindlar's catalyst (palladium on calcium carbonate poisoned with lead) or Ni-P2
catalyst.[1] This step is crucial for obtaining the biologically active (Z)-isomer.

 Purification: The final product is purified by column chromatography on silica gel to yield
(Z2)-8-Dodecenyl acetate with high isomeric purity.[1][7]
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is employed for the separation and identification of volatile compounds, including
pheromone components.[8][9]

Protocol:

o Sample Preparation: Pheromone glands of female moths are excised and extracted with a
small volume of a non-polar solvent like hexane. Alternatively, synthetic samples are
dissolved in a suitable solvent.

o GC Separation: A capillary column with a non-polar stationary phase (e.g., DB-5ms) is used.
The oven temperature is programmed to ramp from a low initial temperature (e.g., 80°C) to a
final temperature (e.g., 230°C) to separate the components based on their boiling points and
interactions with the stationary phase.[8]

e Mass Spectrometry: As compounds elute from the GC column, they are ionized (typically by
electron impact) and fragmented. The mass spectrometer separates the resulting ions based
on their mass-to-charge ratio, generating a mass spectrum for each component.

« |dentification: The retention time and mass spectrum of the sample are compared to those of
an authentic standard of (Z)-8-Dodecenyl acetate for positive identification.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile
compounds, providing insight into which components of a blend are detected by the olfactory
system.[4][10][11]

Protocol:

o Antenna Preparation: An antenna is excised from a male moth at its base, and the distal tip
is removed to allow for electrical contact.[10]

o Electrode Placement: The antenna is mounted between two electrodes using a conductive
gel.[10] One electrode is placed at the base of the antenna, and the other makes contact
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with the cut tip.

o Stimulus Delivery: A purified and humidified air stream is continuously passed over the

antenna. A puff of air carrying a specific concentration of the test compound (e.g., (Z)-8-

Dodecenyl acetate) is delivered into this airstream.[4][10]

» Signal Recording: The depolarization of the antennal olfactory receptor neurons generates

an electrical potential, which is amplified and recorded. The amplitude of the EAG response

(in millivolts) indicates the degree of antennal stimulation.[10]

» Controls: A solvent blank is used as a negative control, and a compound known to elicit a

strong response is used as a positive control to ensure the viability of the antennal

preparation.[4]
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Caption: Experimental workflow for the identification and confirmation of (Z)-8-Dodecenyl

acetate.
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Caption: Simplified olfactory signaling pathway for (Z)-8-Dodecenyl acetate perception in

moths.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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